Cas no 1261648-09-2 (3'-Chloro-4'-(difluoromethyl)propiophenone)

• Product Name: 3'-Chloro-4'-(difluoromethyl)propiophenone
• CAS No: 1261648-09-2
• MF: C₁₀H₉ClF₂O
• MW: 218.627669095993
• CID: 4985937
• Update Time: 2025-05-21

3'-Chloro-4'-(difluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-4'-(difluoromethyl)propiophenone

• Inchi： 1S/C10H9ClF2O/c1-2-9(14)6-3-4-7(10(12)13)8(11)5-6/h3-5,10H,2H2,1H3
• InChI Key： QKDCESADZIOHDK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(F)F)C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 3'-Chloro-4'-(difluoromethyl)propiophenone

Comprehensive Overview of 3'-Chloro-4'-(difluoromethyl)propiophenone (CAS No. 1261648-09-2): Properties, Applications, and Industry Insights

3'-Chloro-4'-(difluoromethyl)propiophenone (CAS No. 1261648-09-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both chloro and difluoromethyl substituents on the aromatic ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's molecular formula, C₁₀H₉ClF₂O, reflects its balanced lipophilicity and electronic properties, which are critical for bioavailability optimization in medicinal chemistry. Recent studies highlight its role in creating fluorinated bioactive molecules, a trending topic in pharmaceutical design due to fluorine's ability to improve metabolic stability and binding affinity. This aligns with the growing demand for next-generation fluorinated pharmaceuticals, a frequent search query in scientific databases.

In agrochemical applications, 3'-Chloro-4'-(difluoromethyl)propiophenone serves as a precursor for novel crop protection agents. The difluoromethyl group is particularly significant, as fluorinated pesticides often demonstrate enhanced pest selectivity and environmental persistence. Industry reports indicate rising interest in sustainable fluorinated agrochemicals, addressing both efficacy and ecological concerns – a hot topic in agricultural forums and patent filings.

Synthetic methodologies for CAS 1261648-09-2 typically involve Friedel-Crafts acylation followed by selective halogenation, with recent innovations focusing on catalytic fluorination techniques to improve atom economy. These advancements respond to the chemical industry's push toward green chemistry principles, another frequently searched concept in academic and industrial circles. Process optimization studies emphasize yield improvement while minimizing hazardous byproducts.

The compound's physicochemical properties – including its melting point (98-102°C), solubility profile (soluble in organic solvents like dichloromethane and ethyl acetate), and stability under various pH conditions – make it suitable for diverse reaction conditions. These characteristics are meticulously documented in technical datasheets to facilitate scale-up production, a critical concern for contract manufacturing organizations (CMOs).

Market analysts note increasing procurement inquiries for 1261648-09-2 from Asian and North American research hubs, correlating with regional investments in fluorine chemistry and precision agriculture. Supply chain data reveals growing availability through specialized chemical distributors, though purity specifications (typically ≥97% by HPLC) remain a key purchasing criterion for end-users.

Regulatory status evaluations confirm that 3'-Chloro-4'-(difluoromethyl)propiophenone is not currently classified under restricted substance lists in major jurisdictions. However, proper handling protocols are recommended due to its potential irritant properties, with material safety data sheets (MSDS) providing detailed guidance on personal protective equipment (PPE) requirements.

Emerging research directions include exploring the compound's utility in material science, particularly as a building block for liquid crystal and polymer modifiers. This interdisciplinary potential aligns with the broader trend of functional material innovation, a subject generating substantial academic and commercial interest worldwide.

Quality control protocols for CAS 1261648-09-2 emphasize rigorous analytical characterization, combining GC-MS, NMR spectroscopy, and elemental analysis to verify structural integrity. These procedures address the pharmaceutical industry's stringent requirements for chemical intermediates, ensuring batch-to-batch consistency in downstream applications.

Future prospects for this compound appear promising, with patent landscapes showing increased activity around derivatives of difluoromethyl-substituted propiophenones. The scientific community continues to investigate structure-activity relationships, particularly how the chloro-difluoromethyl motif influences biological interactions – a subject of numerous recent publications in medicinal chemistry journals.